Cas no 53649-45-9 (1H-Indene, 1-methyl-, (R)-)

1H-Indene, 1-methyl-, (R)- structure
1H-Indene, 1-methyl-, (R)- structure
Product Name:1H-Indene, 1-methyl-, (R)-
CAS No:53649-45-9
MF:C10H10
MW:130.186402797699
CID:356772
PubChem ID:12337161
Update Time:2025-04-19

1H-Indene, 1-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 1-methyl-, (R)-
    • (R)-1-methylindene
    • R-(-)-1-Methylindene
    • 53649-45-9
    • 1-Methylindene, (R)-
    • (-)-1-Methylindene
    • DTXSID90201887
    • Q27280102
    • HU10T4AS4F
    • 1-Methylindene, R-(-)-
    • UNII-HU10T4AS4F
    • Inchi: 1S/C10H10/c1-8-6-7-9-4-2-3-5-10(8)9/h2-8H,1H3/t8-/m1/s1
    • InChI Key: LRTOHSLOFCWHRF-MRVPVSSYSA-N
    • SMILES: [C@@H]1(C)C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 130.0783
  • Monoisotopic Mass: 130.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Boiling Point: 199.0 °C
  • PSA: 0
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